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Molecular Architecture, Functional Mechanics, and Bioconjugation Protocols

Executive Summary

Hydroxy-PEG8-acid sodium salt is a high-precision heterobifunctional linker used critically in
the synthesis of Proteolysis Targeting Chimeras (PROTACS), Antibody-Drug Conjugates
(ADCs), and nanoparticle surface engineering.[1] Distinguished by its specific chain length (8
ethylene oxide units), it occupies the "Goldilocks zone" of linker design—sulfficiently long to
prevent steric hindrance between conjugated motifs, yet short enough to maintain favorable
pharmacokinetic profiles without inducing micellar aggregation.[1] This guide provides a
rigorous technical analysis of its physicochemical properties, handling protocols, and
application in covalent conjugation.[1]

Part 1: Chemical Identity & Structural Analysis
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The precise characterization of Hydroxy-PEG8-acid sodium salt is critical for stoichiometric

calculations in conjugation reactions. Confusion often arises regarding the "PEG8" designation;

in high-purity reagents, this denotes exactly eight repeating ethylene oxide (EO) units, not the

total atom count.[1]

Physicochemical Specifications

Parameter

Specification

Notes

Compound Name

Hydroxy-PEG8-acid sodium

salt

Also known as Hydroxy-PEG8-

propionic acid sodium salt

CAS Number

937188-60-8 (Free Acid ref)

Commercial salts often

reference the free acid CAS.[1]

[2]

Molecular Formula

Salt form (Na+ replaces

terminal H+)
Molecular Weight 464.48 Da Free Acid MW is ~442.50 Da
Useful for High-Res MS
Exact Mass 464.22 Da ) o
identification
Heterobifunctional: Hydroxyl +
Structure
Carboxylate
. >50 mg/mL in Water, DMSO, Highly hydrophilic due to ether
Solubility
DMF oxygens
White/Off-white solid or Hygroscopic (absorbs moisture
Appearance

viscous oil

rapidly)

Structural Logic

The molecule consists of three distinct functional domains:

e The Hydroxyl Head (

): A chemically versatile handle that can remain inert to improve solubility or be activated
(e.g., via tosylation) for dual-conjugation strategies.[1]
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o The PEG8 Spacer (

): Provides approximately 30-35 A of spacing.[1] This length is critical in PROTAC design to
span the gap between an E3 ligase and a Target Protein without forcing an energetically
unfavorable conformation.

e The Propionic Acid Tail (

): The primary conjugation site.[1] The sodium salt form renders this group immediately
soluble in aqueous buffers, unlike the free acid which may require organic co-solvents.

Part 2: Functional Mechanics (The "Why")
Solubility Enhancement & The "Stealth" Effect

The ether oxygen atoms in the PEG backbone possess lone pairs that accept hydrogen bonds
from water molecules. This creates a hydration shell around the molecule (and its payload),
significantly increasing the hydrodynamic radius.

e Mechanism: This hydration shell acts as a shield, reducing immunogenicity (stealth effect)
and preventing hydrophobic drugs from aggregating.

e Why Sodium Salt? The ionic bond of the sodium carboxylate (

) dissociates instantly in water (

is high), driving rapid dissolution compared to the protonated acid form which relies solely on
the PEG chain for solvation.[1]

Thermodynamic Stability in Linker Design

In PROTAC development, linker length determines the "cooperativity" of the ternary complex
(Target-Linker-Ligase).[1]

e Too Short (< PEG4): Steric clash prevents the E3 ligase from ubiquitinating the target.

e Too Long (> PEG12): The linker collapses on itself (entropic penalty), reducing the effective
concentration of the ligands.
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o PEGS8 Optimization: Empirical data suggests PEG8 often provides the optimal
thermodynamic balance for mid-sized protein targets.

Part 3: Experimental Workflows
Protocol A: Handling & Solubilization (Self-Validating)

Context: The sodium salt is hygroscopic.[1] Improper handling leads to hydrolysis of activated
esters later in the workflow.[1]

o Equilibration: Allow the vial to warm to room temperature before opening to prevent
condensation.

¢ Solvent Choice:

o For Aqueous Conjugation: Use 0.1 M MES buffer, pH 4.7-6.0.[1] (Avoid phosphate buffers
if activating with EDC, as phosphate can compete).

o For Organic Conjugation: Use Anhydrous DMSO or DMF.

» Validation: The solution must be clear and colorless. Any turbidity suggests contamination or
salt precipitation (if using high molarity buffers).

Protocol B: Activation via EDC/NHS (Carboxyl-to-Amine
Conjugation)

Objective: Convert the inert carboxylate group into a reactive NHS-ester for coupling with a
primary amine on a protein or ligand.[1]

Reagents:

Hydroxy-PEG8-acid sodium salt[1][3][4][5]

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)[1]

NHS (N-Hydroxysuccinimide) or Sulfo-NHS (for water solubility)[1]

Activation Buffer: 0.1 M MES, pH 6.0
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e Coupling Buffer: PBS, pH 7.4 (Amine-free)[1]
Step-by-Step Methodology:

» Dissolution: Dissolve the Hydroxy-PEG8-acid sodium salt in Activation Buffer to a final
concentration of 10 mM.

 Activation:
o Add EDC (10-fold molar excess relative to PEG).
o Add NHS (10-fold molar excess).

o Causality: The excess ensures rapid conversion of the unstable O-acylisourea
intermediate to the semi-stable NHS-ester before hydrolysis occurs.[1]

¢ Incubation: React for 15 minutes at room temperature.

e Quenching (Optional but Recommended): If not purifying, add 2-mercaptoethanol to quench
excess EDC (prevents protein crosslinking).[1]

o Conjugation: Add the target amine-containing molecule (Ligand/Protein) in Coupling Buffer.
[1] Adjust pH to 7.2-7.5.

o Critical Note: Do not exceed pH 8.0, as NHS-ester hydrolysis competes with acylation.[1]

 Purification: Remove excess PEG and byproducts via Size Exclusion Chromatography
(SEC) or Dialysis.

Part 4: Visualization & Logic Mapping
Diagram 1: Molecular Structure & Activation Pathway

Visualizing the transformation from the stable salt form to the reactive intermediate.[1]
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Caption: Reaction trajectory from storage salt to stable amide conjugate via EDC/NHS
activation.

Diagram 2: PROTAC Synthesis Workflow

Logic flow for utilizing Hydroxy-PEG8-acid in bifunctional ligand synthesis.
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Caption: Stepwise synthesis strategy for assembling a PROTAC using the heterobifunctional
nature of the PEGS linker.

Part 5: Quality Control & Characterization

To ensure scientific integrity, the following analytical methods are standard for validating the
integrity of Hydroxy-PEG8-acid sodium salt before use:

 NMR Spectroscopy (

and

):

[¢]

Look for the characteristic large peak at 3.6 ppm (PEG backbone protons).

[¢]

Confirm the triplet at ~2.5 ppm (

adjacent to Carbonyl).

o

Absence of peaks in the 5-7 ppm region ensures no aromatic contamination (unless
protecting groups are present).[1]

e Mass Spectrometry (LC-MS):

o Expect a predominant peak at 465 m/z [M+H]+ (for the salt form in positive mode,
depending on ionization) or 441 m/z [M-H]- (negative mode for the free acid).[1]

o Note: Sodium adducts are common; look for +22 Da shifts.
References
o AxisPharm.PEG Linkers for PROTAC Development. Retrieved from [Link][1]

e Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Standard
reference for EDC/NHS protocols).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Hydroxy-PEG8-acid sodium salt molecular weight and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13721481/docs#hydroxy-peg8-acid-sodium-salt-
molecular-weight-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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